Cas no 10151-96-9 (Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester)
10151-96-9 structure
Product Name:Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester
CAS No:10151-96-9
MF:C10H10N2OS
MW:206.264200687408
CID:234333
PubChem ID:352368
Update Time:2025-04-19
Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester
- [2-(4-methylanilino)-2-oxoethyl] thiocyanate
- 2-thiocyanato-N-p-tolyl-acetamide
- AC1L70A3
- NSC526123
- Rhodanessigsaeure-p-toluidid
- thiocyanato-acetic acid p-toluidide
- Thiocyanato-essigsaeure-p-toluidid
- DTXSID80326270
- SCHEMBL11862555
- 10151-96-9
- NSC-526123
-
- Inchi: 1S/C10H10N2OS/c1-8-2-4-9(5-3-8)12-10(13)6-14-7-11/h2-5H,6H2,1H3,(H,12,13)
- InChI Key: BZWGXPNBGWWBTM-UHFFFAOYSA-N
- SMILES: S(C#N)CC(NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 206.0515
- Monoisotopic Mass: 206.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- PSA: 52.89
- LogP: 2.22078
Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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